Cas no 18766-66-0 ((2S,4E)-4-(2-oxoethylidene)-1,2,3,4-tetrahydropyridine-2,6-dicarboxylic acid)

• Product name: (2S,4E)-4-(2-oxoethylidene)-1,2,3,4-tetrahydropyridine-2,6-dicarboxylic acid
• CAS No: 18766-66-0
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 2015726
• PubChem ID: 5281176

(2S,4E)-4-(2-oxoethylidene)-1,2,3,4-tetrahydropyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4E)-4-(2-oxoethylidene)-1,2,3,4-tetrahydropyridine-2,6-dicarboxylic acid
• betalamic acid
• S-Betalamylsaeure
• Βetalamic acid
• (2S,4E)-1,2,3,4-Tetrahydro-4-(2-oxoethylidene)pyridine-2,6-dicarboxylic acid
• (2S,4E)-4-(2-oxoethylidene)-2,3-dihydro-1H-pyridine-2,6-dicarboxylic acid
• C08538
• 18766-66-0
• SCHEMBL2186623
• (S)-betalamic acid
• (S,E)-4-(2-Oxoethylidene)-1,2,3,4-tetrahydropyridine-2,6-dicarboxylic acid
• (S-(E))-1,2,3,4-tetrahydro-4-(oxoethylidene)-2,6-pyridinedicarboxylic acid
• Q27103157
• DTXSID001317375
• CHEBI:27483
• 2,6-Pyridinedicarboxylic acid, 1,2,3,4-tetrahydro-4-(oxoethylidene)-, (S-(E))-
• CHEMBL2062984
• HY-N12967
• CS-1099498

• Inchi： InChI=1S/C9H9NO5/c11-2-1-5-3-6(8(12)13)10-7(4-5)9(14)15/h1-3,7,10H,4H2,(H,12,13)(H,14,15)/b5-1-/t7-/m0/s1
• InChI Key： YQDKULBMDMPFLH-FSRBREEPSA-N
• SMILES： C1C(NC(=CC1=CC=O)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids